2-Ethyl-1-(3-methylpiperazin-1-yl)hexan-1-one

• IUPAC Name: 2-ethyl-1-(3-methylpiperazin-1-yl)hexan-1-one
• InChI: InChI=1S/C13H26N2O/c1-4-6-7-12(5-2)13(16)15-9-8-14-11(3)10-15/h11-12,14H,4-10H2,1-3H3
• InChI Key: SEWVWPDQTJUGNR-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)C(=O)N1CCNC(C1)C
• Molecular Formula: C13H26N2O
• Molecular Weight: 226.36 g/mol

Description

2-Ethyl-1-(3-methylpiperazin-1-yl)hexan-1-one is a chemical compound with the molecular formula C13H26N2O. It is a synthetic cathinone, a class of drugs that are known to have psychoactive properties.

Molecular Structure Analysis

The molecular structure of 2-Ethyl-1-(3-methylpiperazin-1-yl)hexan-1-one can be determined using techniques such as X-ray crystallography and NMR spectroscopy. These techniques allow for the identification of the compound’s atomic arrangement and chemical shifts, respectively.

Scientific Research Applications

Materials Science

In materials science, this compound’s robust molecular structure could be utilized in the creation of novel polymeric materials. It might act as a monomer that imparts flexibility and durability when polymerized with other substances.

Environmental Science

The environmental applications could include its use as a potential tracer or marker in pollution studies. Its unique chemical signature allows for its detection and monitoring in various environmental samples.

Analytical Chemistry

“2-Ethyl-1-(3-methylpiperazin-1-yl)hexan-1-one” can serve as a calibration standard in chromatography due to its stable and distinctive chromatographic properties. It could help in the precise quantification of complex mixtures.

Chemical Engineering

In chemical engineering, this compound might be used in process optimization. Its properties could influence reaction rates and equilibria, making it valuable for modeling and simulation of chemical processes.